Cas no 2007917-19-1 (4-{2,6-diethenylpyrrolo[2,1-f][1,2,4]triazin-4-yl}morpholine)

• Product Name: 4-{2,6-diethenylpyrrolo[2,1-f][1,2,4]triazin-4-yl}morpholine
• CAS No: 2007917-19-1
• MF: C₁₄H₁₆N₄O
• MW: 256.303042411804
• MDL: MFCD30471630
• CID: 4633491
• PubChem ID: 126455472
• Update Time: 2025-06-20

4-{2,6-diethenylpyrrolo[2,1-f][1,2,4]triazin-4-yl}morpholine Chemical and Physical Properties

Names and Identifiers

• 4-{2,6-diethenylpyrrolo[2,1-f][1,2,4]triazin-4-yl}morpholine
• Pyrrolo[2,1-f][1,2,4]triazine, 2,6-diethenyl-4-(4-morpholinyl)-
• 4-[2,6-bis(ethenyl)pyrrolo[2,1-f][1,2,4]triazin-4-yl]morpholine
• 2007917-19-1
• 4-(2,6-Diethenylpyrrolo[2,1-f][1,2,4]triazin-4-yl)morpholine
• AS-53089
• AKOS030628583
• CS-0051067
• MFCD30471630
• SY321770
• 4-(2,6-Divinylpyrrolo[2,1-f][1,2,4]triazin-4-yl)morpholine
• 4-{2,6-Diethenylpyrrolo[2,1-f][1,2,4]triazin-4-ylmorpholine
• P16063
• PB41702

• MDL： MFCD30471630
• Inchi： 1S/C14H16N4O/c1-3-11-9-12-14(17-5-7-19-8-6-17)15-13(4-2)16-18(12)10-11/h3-4,9-10H,1-2,5-8H2
• InChI Key： KXHCMTFUPXHDHG-UHFFFAOYSA-N
• SMILES： N12C=C(C=C)C=C1C(N1CCOCC1)=NC(C=C)=N2

Computed Properties

• Exact Mass: 256.13241115g/mol
• Monoisotopic Mass: 256.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 42.7Ų

Additional information on 4-{2,6-diethenylpyrrolo[2,1-f][1,2,4]triazin-4-yl}morpholine

Introduction to 4-{2,6-diethenylpyrrolo[2,1-f][1,2,4]triazin-4-yl}morpholine (CAS No. 2007917-19-1)

4-{2,6-diethenylpyrrolo[2,1-f][1,2,4]triazin-4-yl}morpholine is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2007917-19-1, belongs to a class of heterocyclic molecules that exhibit promising biological activities. The unique structural features of this molecule make it a valuable candidate for further investigation in drug discovery and therapeutic applications.

The molecular structure of 4-{2,6-diethenylpyrrolo[2,1-f][1,2,4]triazin-4-yl}morpholine consists of a fused tricyclic system comprising a pyrrole ring, a triazine ring, and a morpholine moiety. This intricate arrangement of heterocyclic rings contributes to the compound's complex electronic properties and potential interactions with biological targets. The presence of multiple nitrogen atoms in the structure suggests that it may exhibit significant binding affinity with enzymes and receptors involved in various metabolic pathways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the pharmacological potential of this compound more effectively. Studies have indicated that the 2,6-diethenylpyrrolo[2,1-f][1,2,4]triazin-4-yl moiety may serve as a key pharmacophore for developing novel therapeutic agents. This moiety has been shown to interact with biological targets in a manner that could lead to the inhibition of disease-causing pathways.

In particular, research has focused on the potential applications of this compound in oncology and anti-inflammatory therapies. Preliminary studies suggest that 4-{2,6-diethenylpyrrolo[2,1-f][1,2,4]triazin-4-yl}morpholine may exhibit inhibitory effects on certain kinases and transcription factors that are implicated in cancer progression. Additionally, its ability to modulate inflammatory responses has been explored in preclinical models, indicating its potential as an anti-inflammatory agent.

The morpholine ring in the structure is known to enhance the solubility and bioavailability of pharmaceutical compounds. This feature makes 4-{2,6-diethenylpyrrolo[2,1-f][1,2,4]triazin-4-yl}morpholine an attractive candidate for further development into a drug candidate. Furthermore, the tricyclic system provides a scaffold for structural modifications that could optimize pharmacokinetic properties and improve therapeutic efficacy.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to ensure high yields and purity levels. These synthetic strategies include palladium-catalyzed cross-coupling reactions and transition-metal-mediated cyclizations, which are critical for constructing the complex heterocyclic framework.

Evaluation of the compound's toxicity profile is essential before it can be considered for clinical development. In vitro toxicity assays have been conducted to assess its potential side effects and safety margins. These studies have provided valuable insights into its metabolic stability and potential interactions with human cells.

The integration of machine learning algorithms into drug discovery processes has accelerated the identification of promising candidates like 4-{2,6-diethenylpyrrolo[2,1-f][1,2,4]triazin-4-yl}morpholine. By leveraging large datasets and predictive models, researchers can quickly screen thousands of compounds for their potential biological activity. This approach has significantly reduced the time required for identifying lead compounds for further optimization.

The future prospects of this compound are promising as ongoing research continues to uncover new applications and mechanisms of action. Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing its development into a viable therapeutic agent. As computational methods improve and new synthetic techniques emerge, the potential for discovering novel drugs like this one will continue to grow.

In conclusion, CAS No. 2007917-19-1 represents a significant advancement in pharmaceutical chemistry with its unique structural features and potential biological activities. The combination of computational modeling and traditional synthetic chemistry has paved the way for exploring its therapeutic applications in oncology and anti-inflammatory treatments. As research progresses，this compound is poised to make substantial contributions to the field of medicinal chemistry.